1-[(5-Bromothiophen-2-yl)methyl]triazole

• IUPAC Name: 1-[(5-bromothiophen-2-yl)methyl]triazole
• InChI: InChI=1S/C7H6BrN3S/c8-7-2-1-6(12-7)5-11-4-3-9-10-11/h1-4H,5H2
• InChI Key: GPKVHUSNEHRSRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=N1)CC2=CC=C(S2)Br
• Molecular Formula: C7H6BrN3S
• Molecular Weight: 244.11 g/mol

Description

1-[(5-Bromothiophen-2-yl)methyl]triazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic compound that contains a triazole ring and a thiophene ring. This compound has been synthesized using various methods and has shown promising results in various scientific applications.

Mechanism of Action

The mechanism of action of 1-[(5-Bromothiophen-2-yl)methyl]triazole is not well understood. However, it is believed to exert its biological activities through the interaction with specific cellular targets. For instance, some studies have shown that it can inhibit the activity of certain enzymes, which are involved in the growth and development of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-[(5-Bromothiophen-2-yl)methyl]triazole has various biochemical and physiological effects. For instance, it has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth and replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(5-Bromothiophen-2-yl)methyl]triazole in lab experiments is its versatility. It can be used as a building block for the synthesis of various compounds with potential biological activities. However, one of the main limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are various future directions for the use of 1-[(5-Bromothiophen-2-yl)methyl]triazole in scientific research. One potential direction is the synthesis of compounds with improved biological activities. Another potential direction is the investigation of its potential use as a diagnostic tool for certain diseases. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.
In conclusion, 1-[(5-Bromothiophen-2-yl)methyl]triazole is a promising compound with potential applications in scientific research. Its unique properties make it a versatile building block for the synthesis of various compounds with potential biological activities. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-[(5-Bromothiophen-2-yl)methyl]triazole can be achieved using different methods. One of the most common methods is the reaction of 5-bromo-2-thiophenemethanol with sodium azide in the presence of a copper catalyst. The reaction proceeds through the formation of an intermediate, which undergoes cyclization to form the desired compound.

Scientific Research Applications

1-[(5-Bromothiophen-2-yl)methyl]triazole has been extensively studied for its potential applications in scientific research. It has been used as a building block for the synthesis of various compounds with potential biological activities. For instance, it has been used to synthesize compounds with antimicrobial, antiviral, and anticancer properties.